3Alpha,7Alpha,12Alpha-trihydroxy-27-nor-5Beta-cholestan-24-one

• CAS RN: 61628-32-8
• Molecular Formula: C26H44O4
• Molecular Weight: 420.6 g/mol
• IUPAC Name: (6R)-6-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]heptan-3-one
• InChI: InChI=1S/C26H44O4/c1-5-17(27)7-6-15(2)19-8-9-20-24-21(14-23(30)26(19,20)4)25(3)11-10-18(28)12-16(25)13-22(24)29/h15-16,18-24,28-30H,5-14H2,1-4H3/t15-,16+,18-,19-,20+,21+,22-,23+,24+,25+,26-/m1/s1
• InChI Key: AAOYRDOLIWFRIW-MKRBMIMYSA-N
• Isomeric SMILES: CCC(=O)CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
• SMILES: CCC(=O)CCC(C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• synonyms: 27-nor-3,7,12-trihydrocoprostan-24-one; 27-NTHCO

Description

3Alpha,7Alpha,12Alpha-trihydroxy-27-nor-5Beta-cholestan-24-one is a bile acid.

Scientific Research Applications

Synthesis and Bile Acid Biosynthesis Studies

• Synthesis for Bile Acid Biosynthesis Studies : The compound has been synthesized for studying its role in bile acid biosynthesis. Kurosawa et al. (2001) synthesized coenzyme A esters of this compound to study the side chain cleavage in bile acid biosynthesis, highlighting its importance in understanding the biochemical pathway of bile acids (Kurosawa et al., 2001).

Structural and Biosynthetic Research

• Structural Analysis in Bile Alcohols : Une et al. (2000) conducted structural and biosynthetic studies of a principal bile alcohol found in human urine, derived from this compound. This research is significant for understanding the stereochemistry and biosynthesis of bile alcohols in humans (Une et al., 2000).

Applications in Cholic Acid Biosynthesis

• Precursor Synthesis for Biological Studies : Dayal et al. (1978) described a procedure for synthesizing biological precursors of cholic acid, including derivatives of this compound. This research aids in the biological understanding of cholic acid biosynthesis (Dayal et al., 1978).
• Microsomal 24-Hydroxylation Study : Gustafsson (1975) explored the conversion of this compound into a tetrahydroxy-cholestanoic acid in rat liver, providing insights into the microsomal 24-hydroxylation process in bile acid formation (Gustafsson, 1975).

Cerebrotendinous Xanthomatosis (CTX) Research

• Identification in CTX : Shefer et al. (1975) identified pentahydroxy bile alcohols in CTX, characterizing specific derivatives of this compound. This research is crucial for understanding the metabolic anomalies in CTX (Shefer et al., 1975).

Enzymatic Studies in Bile Acid Formation

• Thiolase Involvement in Bile Acid Formation : Bun-ya et al. (1998) examined the role of thiolase in bile acid formation, using derivatives of this compound to study the conversion processes in peroxisomes (Bun-ya et al., 1998).

Metabolism Studies

• Metabolism in Guinea Pigs : Kihira & Mosbach (1978) researched the metabolism of derivatives of this compound in guinea pigs, contributing to the understanding of bile acid metabolism in different species (Kihira & Mosbach, 1978).